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Compound of Interest

Compound Name: Bromoform

CAS No.: 4471-18-5

Cat. No.: B7769348

Get Quote

Essential safety protocols and personal protective equipment (PPE) are critical for researchers,

scientists, and drug development professionals who handle bromoform. This volatile, colorless

to pale yellow liquid, while valuable in organic synthesis and as a solvent, poses significant

health risks.[1] Inhalation, skin absorption, and ingestion can lead to irritation of the eyes, skin,

and respiratory system, as well as more severe effects on the central nervous system, liver,

and kidneys.[1][2][3][4][5] Furthermore, bromoform is classified as a potential human

carcinogen.[1][2][4] Adherence to the following guidelines is imperative for minimizing exposure

and ensuring a safe laboratory environment.

Occupational Exposure Limits
Regulatory bodies have established permissible exposure limits (PELs) for bromoform to

protect workers. These time-weighted average (TWA) concentrations should not be exceeded

during a typical workday.
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Agency Exposure Limit (TWA) Duration

OSHA (PEL) 0.5 ppm 8-hour workday[1][6][7][8]

NIOSH (REL) 0.5 ppm 10-hour workday[1]

ACGIH (TLV) 0.5 ppm 8-hour workday[1][9][10]

OSHA: Occupational Safety and Health Administration; NIOSH: National Institute for

Occupational Safety and Health; ACGIH: American Conference of Governmental Industrial

Hygienists; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV:

Threshold Limit Value.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when working with bromoform.

Hand Protection: Chemical-resistant gloves are mandatory.[4][11][12] Materials such as

Viton and Polyvinyl Alcohol (PVA) are recommended for prolonged contact.[1][13] Always

inspect gloves for tears or degradation before use and consult the manufacturer's

compatibility chart for specific breakthrough times.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[12][14][15]

For procedures with a higher risk of splashing, a face shield should be worn in conjunction

with goggles.[16]

Skin and Body Protection: A laboratory coat, long-sleeved clothing, and a chemical-resistant

apron are necessary to prevent skin contact.[10][12][14][15]

Respiratory Protection: All work with bromoform should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[11][14][15] If airborne concentrations

are likely to exceed exposure limits, a NIOSH-approved respirator with organic vapor

cartridges is required.[5][12][14] For higher concentrations, a full-facepiece supplied-air

respirator or a self-contained breathing apparatus (SCBA) may be necessary.[1][5]

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for safely handling bromoform from

preparation to disposal.
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Click to download full resolution via product page

Safe Bromoform Handling Workflow

Detailed Methodologies
Handling and Storage Plan

Pre-Handling: Before any procedure, consult the Safety Data Sheet (SDS) for bromoform.

Ensure that a certified chemical fume hood is operational and that an eyewash station and

safety shower are accessible.[12][15]

Storage: Store bromoform in a cool, dry, well-ventilated area, away from direct sunlight and

incompatible materials such as strong bases, oxidants, and metals.[9][15][17] Keep

containers tightly sealed.[16]

During Use: Always handle bromoform within a chemical fume hood to minimize inhalation

exposure.[14][15] Avoid contact with skin, eyes, and clothing.[15] After handling, wash hands

and any exposed skin thoroughly.[11]

Spill and Disposal Plan
Spill Response: In the event of a spill, evacuate the immediate area.[9][17] While wearing

appropriate PPE, contain the spill using an inert absorbent material like vermiculite, sand, or

earth.[1][15][16] Do not use combustible materials.

Cleanup: Collect the absorbed material and place it into a clearly labeled, sealed container

for hazardous waste.[1][15] Ventilate the area and wash the spill site once the material has

been removed.[1] Do not flush bromoform down the drain or into sewers.[1][9]

Disposal: Bromoform is considered a hazardous waste (RCRA Hazardous Waste Code:

U225).[4] All bromoform waste must be disposed of following federal, state, and local

environmental regulations.[1][16] Contact your institution's environmental health and safety

department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0262.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/bromoform.pdf
https://wwwn.cdc.gov/TSP/ToxFAQs/ToxFAQsDetails.aspx?faqid=712&toxid=128
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-8-23.pdf
https://www.cdc.gov/niosh/npg/npgd0066.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0057-0011/content.pdf
https://www.osha.gov/chemicaldata/576
https://www.atsdr.cdc.gov/ToxProfiles/tp130-c1-b.pdf
https://www.inchem.org/documents/icsc/icsc/eics0108.htm
https://www.oxfordlabfinechem.com/msds/BROMOFORM%20Extra%20Pure.pdf
https://www.chemos.de/import/data/msds/GB_en/75-25-2-A0003796-GB-en.pdf
http://media.laballey.com/sds/Bromoform-Safety-Data-Sheet-SDS.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.spectrumchemical.com/media/sds/B1155_AGHS.pdf
https://pim-resources.coleparmer.com/sds/95929.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1816998727_Bromoform-CASNO-75-25-2-MSDS.pdf
https://www.echemi.com/sds/bromoform-pid_Rock13796.html
https://www.benchchem.com/product/b7769348/docs#navigating-the-risks-a-guide-to-safely-handling-bromoform
https://www.benchchem.com/product/b7769348/docs#navigating-the-risks-a-guide-to-safely-handling-bromoform
https://www.benchchem.com/product/b7769348/docs#navigating-the-risks-a-guide-to-safely-handling-bromoform
https://www.benchchem.com/product/b7769348/docs#navigating-the-risks-a-guide-to-safely-handling-bromoform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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